Cas no 2309730-00-3 (2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide)

• Product Name: 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• CAS No: 2309730-00-3
• MF: C₁₄H₁₇Cl₂NO₄
• MW: 334.195082426071
• CID: 5878007
• PubChem ID: 132451032
• Update Time: 2025-10-12

2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide
• 2,4-dichloro-N-[[3-(2-hydroxyethoxy)oxolan-3-yl]methyl]benzamide
• F6571-1809
• 2,4-dichloro-N-{[3-(2-hydroxyethoxy)oxolan-3-yl]methyl}benzamide
• AKOS040704627
• 2309730-00-3
• 2,4-dichloro-N-((3-(2-hydroxyethoxy)tetrahydrofuran-3-yl)methyl)benzamide

• Inchi： 1S/C14H17Cl2NO4/c15-10-1-2-11(12(16)7-10)13(19)17-8-14(21-6-4-18)3-5-20-9-14/h1-2,7,18H,3-6,8-9H2,(H,17,19)
• InChI Key： KATZXQCYDNAVKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NCC1(COCC1)OCCO)=O)Cl

Computed Properties

• Exact Mass: 333.0534634g/mol
• Monoisotopic Mass: 333.0534634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.8Ų

Additional information on 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide

Comprehensive Overview of 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide (CAS No. 2309730-00-3)

2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide, with the CAS number 2309730-00-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a benzamide core with a hydroxyethoxyoxolane side chain, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, making it a subject of ongoing studies.

In recent years, the demand for highly functionalized benzamide derivatives has surged due to their role in developing novel therapeutics. The 2,4-dichloro substitution pattern on the benzamide ring is known to enhance binding affinity in target interactions, a feature that aligns with current trends in precision medicine and small-molecule drug design. Meanwhile, the oxolane (tetrahydrofuran) moiety introduces improved solubility and metabolic stability, addressing common challenges in pharmacokinetic optimization.

The compound’s CAS no 2309730-00-3 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Users often inquire about its synthesis protocols, spectroscopic data (e.g., NMR, HPLC), and potential collaborations for commercial-scale production. These queries highlight the growing intersection between synthetic chemistry and AI-driven molecular modeling, where such compounds serve as benchmarks for algorithm validation.

From an environmental perspective, the hydroxyethoxy segment of 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide suggests potential biodegradability, a critical factor in modern green chemistry initiatives. This aligns with global efforts to reduce persistent organic pollutants (POPs), though further ecotoxicological studies are warranted. Notably, the compound’s chlorinated aromatic system requires careful handling to ensure compliance with REACH and other regulatory frameworks.

In the context of drug delivery systems, the amphiphilic nature of this molecule—owing to its polar hydroxyethoxy group and lipophilic dichlorobenzene core—makes it a candidate for nanocarrier formulations. Such applications are pivotal in oncology and neurology, where targeted delivery is paramount. Searches for solubility enhancers and prodrug strategies often cite similar structural motifs, underscoring the compound’s interdisciplinary appeal.

Analytical chemists emphasize the importance of CAS 2309730-00-3 in method development, particularly for chromatographic separation techniques. Its distinct UV absorption profile facilitates detection in complex matrices, a feature leveraged in quality control workflows. Additionally, the rise of machine learning in chemical analysis has spurred interest in using such compounds as training datasets for predictive retention time models.

Looking ahead, 2,4-dichloro-N-{3-(2-hydroxyethoxy)oxolan-3-ylmethyl}benzamide exemplifies the convergence of traditional synthetic methods and cutting-edge computational tools. Its multifaceted applications—from medicinal chemistry to material engineering—position it as a valuable asset in both academic and industrial settings. Future research may explore its crystallographic properties or derivatization pathways to unlock further utility.